![molecular formula C18H13NO4 B5739083 8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate](/img/structure/B5739083.png)
8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a heterocyclic compound that contains a quinoline ring and a benzodioxine ring. The compound is also known as quinoline-2,3-dihydro-1,4-benzodioxine-6-carboxylate.
Mechanism of Action
The mechanism of action of 8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. The compound has also been shown to inhibit the replication of certain viruses and bacteria. In addition, it has been shown to exhibit anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate in lab experiments is its versatility. The compound can be used in a variety of assays to study its effects on different biological systems. However, one limitation of using the compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate. One area of interest is the development of new synthetic methods for the compound that are more efficient and cost-effective. Another area of interest is the identification of new therapeutic applications for the compound, particularly in the treatment of viral and bacterial infections. Finally, there is a need for further studies to elucidate the mechanism of action of the compound and its effects on different biological systems.
Synthesis Methods
The synthesis of 8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate involves a multi-step process. The first step involves the preparation of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid. This is followed by the preparation of the quinoline ring using a condensation reaction between 2-aminoquinoline and acetylacetone. The final step involves the coupling of the quinoline ring and the benzodioxine ring using a palladium-catalyzed cross-coupling reaction.
Scientific Research Applications
8-quinolinyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antiviral, and antimicrobial properties. The compound has also been studied for its potential use as a fluorescent probe for imaging applications.
Properties
IUPAC Name |
quinolin-8-yl 2,3-dihydro-1,4-benzodioxine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13NO4/c20-18(13-6-7-14-16(11-13)22-10-9-21-14)23-15-5-1-3-12-4-2-8-19-17(12)15/h1-8,11H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAIWANJOKAFZJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)OC3=CC=CC4=C3N=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.